Cas no 894885-02-0 (2-(benzylsulfanyl)-N-(4-methylphenyl)-3-phenyl-1,4,8-triazaspiro4.5deca-1,3-diene-8-carboxamide)

2-(benzylsulfanyl)-N-(4-methylphenyl)-3-phenyl-1,4,8-triazaspiro4.5deca-1,3-diene-8-carboxamide structure
894885-02-0 structure
Product name:2-(benzylsulfanyl)-N-(4-methylphenyl)-3-phenyl-1,4,8-triazaspiro4.5deca-1,3-diene-8-carboxamide
CAS No:894885-02-0
MF:C28H28N4OS
MW:468.613124847412
CID:5424096
PubChem ID:71843656

2-(benzylsulfanyl)-N-(4-methylphenyl)-3-phenyl-1,4,8-triazaspiro4.5deca-1,3-diene-8-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 3-benzylsulfanyl-N-(4-methylphenyl)-2-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide
    • 2-(benzylthio)-3-phenyl-N-(p-tolyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide
    • F3411-1108
    • 2-(BENZYLSULFANYL)-N-(4-METHYLPHENYL)-3-PHENYL-1,4,8-TRIAZASPIRO[4.5]DECA-1,3-DIENE-8-CARBOXAMIDE
    • 894885-02-0
    • AKOS021703902
    • N-(4-Methylphenyl)-2-phenyl-3-[(phenylmethyl)thio]-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide
    • 2-(benzylsulfanyl)-N-(4-methylphenyl)-3-phenyl-1,4,8-triazaspiro4.5deca-1,3-diene-8-carboxamide
    • Inchi: 1S/C28H28N4OS/c1-21-12-14-24(15-13-21)29-27(33)32-18-16-28(17-19-32)30-25(23-10-6-3-7-11-23)26(31-28)34-20-22-8-4-2-5-9-22/h2-15H,16-20H2,1H3,(H,29,33)
    • InChI Key: QUZDENHAHHISHJ-UHFFFAOYSA-N
    • SMILES: N1C2(CCN(C(NC3=CC=C(C)C=C3)=O)CC2)N=C(SCC2=CC=CC=C2)C=1C1=CC=CC=C1

Computed Properties

  • Exact Mass: 468.19838270g/mol
  • Monoisotopic Mass: 468.19838270g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 5
  • Complexity: 752
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 82.4Ų
  • XLogP3: 5.1

Experimental Properties

  • Density: 1.22±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • pka: 14.00±0.70(Predicted)

2-(benzylsulfanyl)-N-(4-methylphenyl)-3-phenyl-1,4,8-triazaspiro4.5deca-1,3-diene-8-carboxamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3411-1108-1mg
2-(benzylsulfanyl)-N-(4-methylphenyl)-3-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide
894885-02-0
1mg
$54.0 2023-09-10
Life Chemicals
F3411-1108-10mg
2-(benzylsulfanyl)-N-(4-methylphenyl)-3-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide
894885-02-0
10mg
$79.0 2023-09-10
Life Chemicals
F3411-1108-2mg
2-(benzylsulfanyl)-N-(4-methylphenyl)-3-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide
894885-02-0
2mg
$59.0 2023-09-10
Life Chemicals
F3411-1108-2μmol
2-(benzylsulfanyl)-N-(4-methylphenyl)-3-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide
894885-02-0
2μmol
$57.0 2023-09-10
Life Chemicals
F3411-1108-4mg
2-(benzylsulfanyl)-N-(4-methylphenyl)-3-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide
894885-02-0
4mg
$66.0 2023-09-10
Life Chemicals
F3411-1108-10μmol
2-(benzylsulfanyl)-N-(4-methylphenyl)-3-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide
894885-02-0
10μmol
$69.0 2023-09-10
Life Chemicals
F3411-1108-5μmol
2-(benzylsulfanyl)-N-(4-methylphenyl)-3-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide
894885-02-0
5μmol
$63.0 2023-09-10
Life Chemicals
F3411-1108-5mg
2-(benzylsulfanyl)-N-(4-methylphenyl)-3-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide
894885-02-0
5mg
$69.0 2023-09-10
Life Chemicals
F3411-1108-3mg
2-(benzylsulfanyl)-N-(4-methylphenyl)-3-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide
894885-02-0
3mg
$63.0 2023-09-10

2-(benzylsulfanyl)-N-(4-methylphenyl)-3-phenyl-1,4,8-triazaspiro4.5deca-1,3-diene-8-carboxamide Related Literature

Additional information on 2-(benzylsulfanyl)-N-(4-methylphenyl)-3-phenyl-1,4,8-triazaspiro4.5deca-1,3-diene-8-carboxamide

2-(Benzylsulfanyl)-N-(4-Methylphenyl)-3-Phenyl-1,4,8-Triazaspiro[4.5]Deca-1,3-Diene-8-Carboxamide (CAS No. 894885-02-0): A Comprehensive Overview

2-(Benzylsulfanyl)-N-(4-methylphenyl)-3-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide (CAS No. 894885-02-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, represents a promising candidate for various therapeutic applications.

The chemical structure of 2-(benzylsulfanyl)-N-(4-methylphenyl)-3-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide is notable for its spirocyclic framework and the presence of multiple functional groups, including a benzyl sulfide moiety and an amide group. These structural elements contribute to its diverse chemical properties and potential interactions with biological targets.

Recent studies have highlighted the pharmacological potential of this compound. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that 2-(benzylsulfanyl)-N-(4-methylphenyl)-3-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide exhibits potent anti-inflammatory and analgesic properties. These findings suggest its potential use in the treatment of chronic inflammatory conditions and pain management.

In addition to its anti-inflammatory effects, this compound has also shown promise in cancer research. Studies have indicated that it possesses cytotoxic activity against various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell proliferation, making it a valuable lead compound for further drug development.

The synthesis of 2-(benzylsulfanyl)-N-(4-methylphenyl)-3-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide has been extensively studied to optimize yield and purity. Various synthetic routes have been explored, including multistep processes involving condensation reactions and cyclization steps. One notable synthetic method involves the reaction of 2-benzylthioacrylonitrile with 4-methylaniline in the presence of a suitable catalyst.

The physicochemical properties of this compound have been thoroughly characterized to understand its behavior in different environments. It has been found to be moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and methanol but exhibits limited solubility in water. This solubility profile is crucial for its formulation as a pharmaceutical agent.

In preclinical studies, 2-(benzylsulfanyl)-N-(4-methylphenyl)-3-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide has demonstrated favorable pharmacokinetic properties. It shows good oral bioavailability and a reasonable half-life in vivo, which are essential factors for its potential use as an orally administered drug.

Toxicity studies have also been conducted to assess the safety profile of this compound. Results from these studies indicate that it is well-tolerated at therapeutic doses with minimal side effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The potential applications of 2-(benzylsulfanyl)-N-(4-methylphenyl)-3-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide extend beyond its direct therapeutic uses. Its unique chemical structure makes it an excellent candidate for use as a tool compound in biological research to study specific cellular processes and signaling pathways.

In conclusion, 2-(benzylsulfanyl)-N-(4-methylphenyl)-3-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide (CAS No. 894885-02-0) is a multifaceted compound with significant potential in both medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it a promising candidate for further investigation and development into novel therapeutic agents.

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